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Compound of Interest

Compound Name: (+/-)-alpha-Tocopherol Acetate-d3
Cat. No.: B12423330
Get Quote

Document Control:
o Subject: (+/-)-alpha-Tocopherol Acetate-d3 (Isotopic Internal Standard)
o CAS Registry Number: 2742364-46-9 (Labeled); 7695-91-2 (Unlabeled Parent)[1]

» Intended Audience: Analytical Chemists, DMPK Researchers, Laboratory Safety Officers.

Executive Summary

(+/-)-alpha-Tocopherol Acetate-d3 is a stable isotope-labeled analog of Vitamin E acetate,
utilized primarily as an Internal Standard (1S) in quantitative mass spectrometry (LC-MS/GC-
MS).[1] While the parent compound is widely regarded as a low-toxicity food additive, the
laboratory standard requires rigorous handling protocols to maintain isotopic purity and prevent

oxidative degradation.[1]

This guide synthesizes safety data with high-precision handling methodologies. It moves
beyond generic SDS requirements to address the specific needs of trace-level quantitative
analysis, where standard degradation directly correlates to data failure.
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Part 1: Chemical Identity & Physicochemical
Properties[1]

Understanding the physical nature of this compound is the first step in safe handling. It is a
viscous, lipophilic oil, making it prone to "creeping" on glass surfaces and difficult to pipette
accurately without positive displacement tools.

Table 1. Chemical Specification & Properties

Property Data

] (+/-)-alpha-Tocopherol Acetate-d3 (all-rac-alpha-
Chemical Name
Tocopherol Acetate-d3)

CAS Number 2742364-46-9 (Labeled)

Molecular Formula C31H49D303

Molecular Weight 475.8 g/mol

Appearance Clear, viscous yellow oil

Solubility Soluble in Ethanol, DMSO, DMF, Chloroform,

Hexane.[1] Insoluble in Water.

Density ~0.95 - 0.96 g/cm? (Floats on water)

Sensitive to Light (UV), Oxygen (Air), and Heat.

Stability Factors
[1]

Part 2: Hazard Identification & Safety Profile (GHS)
[1]

While many regulatory bodies classify Vitamin E acetate as non-hazardous, a "Safety First"
approach in a research setting dictates treating it as a potential irritant. Isotope-labeled
compounds should always be handled with a higher degree of caution than their generic
counterparts due to the lack of exhaustive toxicological data on the specific isotopolog.[1]

GHS Classification (Conservative Approach)[1]
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» Signal Word: Warning (Precautionary)

e Hazard Statements:
o H317: May cause an allergic skin reaction (Derived from parent compound data).[1]
o H413: May cause long-term adverse effects in the aquatic environment.[1][2]

» Precautionary Statements:
o P280: Wear protective gloves/eye protection.[3][4][5][6]

o P261: Avoid breathing mist/vapors.[4][5][7]

Critical Health Insights

o Skin Sensitization: Prolonged contact with tocopherols can induce contact dermatitis in
sensitive individuals.

 Inhalation Risk: As a viscous oil, it does not generate dust. However, if aerosolized (e.qg.,
during high-pressure homogenization or nebulization), inhalation can cause lipoid
pneumonia.[1]

¢ Ingestion: Low acute toxicity, but ingestion of large quantities may cause gastrointestinal
disturbance.

Part 3: Stability, Storage, and Preservation Logic[1]

The integrity of an Internal Standard is the foundation of analytical accuracy. (+/-)-alpha-
Tocopherol Acetate-d3 is an ester, making it more stable than free tocopherol, but it remains
susceptible to oxidation and photolysis.[1]

The Degradation Mechanism[1]

o Oxidation: Exposure to air causes the formation of tocopheryl quinones, which changes the
mass and retention time, rendering the IS useless.

» Hydrolysis: Moisture can hydrolyze the acetate ester, reverting it to free alpha-tocopherol-d3.

[1]
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Storage Protocol

o Temperature: Store at -20°C. Long-term storage at -80°C is optimal but not strictly required if
the container is sealed correctly.[1]

o Container: Amber glass vials with Teflon-lined screw caps.[1] Never store in plastic for long
periods due to lipophilic leaching.

o Atmosphere: Headspace must be purged with Argon or Nitrogen.

Part 4: Operational Handling Workflow

To prevent moisture introduction and oxidation during aliquoting, a strict "Inert Handling"
workflow is required.

Diagram 1: Inert Atmosphere Handling Workflow
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Figure 1: Step-by-step workflow to ensure the stability of the hygroscopic and oxidation-prone
standard during handling.

Detailed Protocol: Preparation of Stock Solution
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e Equilibration: Remove the vial from the freezer and allow it to warm to room temperature
(approx. 30 mins) inside a desiccator if possible. Why? Opening a cold vial condenses
atmospheric water into the oil, catalyzing hydrolysis.[1]

» Weighing:
o Place a clean volumetric flask (amber glass) on the balance.[1]
o Tare the balance.

o Use a glass Pasteur pipette or a positive displacement pipette to transfer the oil. Note:
Standard air-displacement pipettes are inaccurate for viscous oils.[1]

 Dissolution:
o Add solvent (Ethanol or Hexane) to the flask.[1]
o Sonicate briefly (1-2 mins) to ensure complete dissolution.
o Make up to volume.

» Aliquot Storage: Do not store the bulk stock. Aliquot into single-use amber vials, purge with

Argon, and freeze.

Part 5: Analytical Application (The Scientific Logic)

Why use the d3-labeled acetate specifically? In LC-MS/MS, matrix effects (ion
suppression/enhancement) can drastically alter signal intensity.[1]

The Internal Standard Principle

Because (+/-)-alpha-Tocopherol Acetate-d3 is chemically identical to the analyte (Vitamin E
Acetate) but distinguishable by mass (+3 Da), it behaves identically during:

o Extraction: It partitions into the organic layer at the exact same rate.
o Chromatography: It co-elutes (or elutes very closely) with the analyte.

« lonization: It experiences the same suppression from matrix components.
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Diagram 2: Internal Standard Logic & Correction
Mechanism[1]
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Figure 2: The self-validating logic of Isotope Dilution Mass Spectrometry. Any loss of analyte
during extraction is mathematically cancelled out by the proportional loss of the Internal
Standard.[1]

Part 6: Emergency & Disposal Protocols
First Aid Measures

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[5]

o Skin Contact: Wash with soap and water.[4][5] Do not use organic solvents to clean skin, as
they may increase transdermal absorption.

o Spill Cleanup:

o Ventilate the area.[3][4][5][6][7][8]

o Absorb with inert material (vermiculite, sand, or oil-absorbing pads).[1]

o Clean surface with an ethanol-soaked tissue to remove the oily residue.[1]
Disposal[2][5][6][8][10]
o Waste Stream: Dispose of as Organic Chemical Waste.

e Regulatory: Do not discharge into drains.[4][5][7][8] Although toxicity is low, lipophilic
substances can accumulate in aquatic environments (LogP > 6).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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